Cas no 53472-37-0 (3'-O-Methylmyricetin)

3'-O-Methylmyricetin structure
3'-O-Methylmyricetin structure
Product Name:3'-O-Methylmyricetin
CAS No:53472-37-0
MF:C16H12O8
MW:332.261685371399
CID:371753
PubChem ID:5282154
Update Time:2025-04-19

3'-O-Methylmyricetin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxy-5-methoxyphenyl)-3,5,7-trihydroxy-
    • 2-(3,4-dihydroxy-5-methoxyphenyl)-3,5,7-trihydroxychromen-4-one
    • LARICITRIN
    • LARICITRIN(AS)
    • 2-(3,4-dihydroxy-5-methoxy-phenyl)-3,5,7-trihydroxy-chromen-4-one
    • 3,4',5,5',7-Pentahydroxy-3'-methoxyflavone
    • 3'-O-Methylmyricetin
    • Myricetin-3'-methylether
    • myricetin-5'-O-methyl ether
    • LMPK12112482
    • CHEBI:31763
    • 2-(3,4-Dihydroxy-5-methoxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one
    • 4',5,5',7-tetrahydroxy-3'-methoxyflavonol
    • LARICYTRIN
    • AKOS040761971
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxy-5-methoxyphenyl)-3,5,7-trihydroxy-
    • 2-(3,4-dihydroxy-5-methoxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one
    • Myricetin 3'-methyl ether
    • SCHEMBL19213534
    • Q3217922
    • 3'-Methylmyricetin
    • DTXSID40415210
    • 1ST159720
    • Larycitrin
    • JQZ2DUC4C9
    • 53472-37-0
    • CHEMBL2260151
    • UNII-JQZ2DUC4C9
    • HY-N8840
    • CS-0149154
    • 3'-O-Methylmyricetin; 4',5,5',7-Tetrahydroxy-3'-methoxyflavonol
    • Inchi： 1S/C16H12O8/c1-23-11-3-6(2-9(19)13(11)20)16-15(22)14(21)12-8(18)4-7(17)5-10(12)24-16/h2-5,17-20,22H,1H3
    • InChI Key： CFYMYCCYMJIYAB-UHFFFAOYSA-N
    • SMILES： O1C2C=C(C=C(C=2C(C(=C1C1C=C(C(=C(C=1)OC)O)O)O)=O)O)O

Computed Properties

  • Exact Mass: 332.05300
  • Monoisotopic Mass: 332.053217
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 137

Experimental Properties

  • Density: 1.73
  • Boiling Point: 667.4°C at 760 mmHg
  • Flash Point: 252.6°C
  • Refractive Index: 1.772
  • PSA: 140.59000
  • LogP: 1.99660

3'-O-Methylmyricetin Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3'-O-Methylmyricetin Pricemore >>

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